Cas no 7596-88-5 (N-Dodecanoylglycine)

N-Dodecanoylglycine Properties

Names and Identifiers

• Glycine,N-(1-oxododecyl)-
• N-Dodecanoylglycine
• 2-(dodecanoylamino)acetic acid
• AMY38450
• F14783
• Lauroyl-glycine (Lauroyl-Gly-OH)
• CHEBI:74441
• Glycine, N-(1-oxododecyl)-
• 2-dodecanamidoaceticacid
• 2-dodecanamidoacetic acid
• MFCD00153470
• N-Lauroylglycine
• JWGGSJFIGIGFSQ-UHFFFAOYSA-N
• dodecanoylglycine
• n-dodecanoyl-glycine
• AS-77195
• Q27144675
• LAUROYL-GLYCINE
• N-n-dodecanoylglycine
• lauroylglycine
• NSC404235
• L0350
• (dodecanoylamino)acetic acid
• NSC-404235
• AKOS014786028
• CS-0201674
• dodecanamidoacetic acid
• ZY3C66HB6M
• SCHEMBL342264
• Acylglycine c:12
• HY-W141880
• 7596-88-5
• DTXSID90323538
• 2-(DODECANOYLAMINO)ETHANOIC ACID
• N-(1-Oxododecyl)glycine
• DTXCID60201379
• N-dodecanoylglycine
• +Expand

• MDL： MFCD00153470
• InChIKey： JWGGSJFIGIGFSQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H27NO3/c1-2-3-4-5-6-7-8-9-10-11-13(16)15-12-14(17)18/h2-12H2,1H3,(H,15,16)(H,17,18)
• SMILES： CCCCCCCCCCCC(NCC(O)=O)=O

Computed Properties

• Exact Mass: 257.19921
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 13
• Monoisotopic Mass: 257.199
• Heavy Atom Count: 18
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 66.4
• Boiling Point: 446.3°Cat760mmHg
• Melting Point: 117.0 to 121.0 deg-C
• Flash Point: 223.7°C
• Density: 0.989